1-(3,5-Difluorophenyl)sulfonylpiperidine-4-carbonitrile

• IUPAC Name: 1-(3,5-difluorophenyl)sulfonylpiperidine-4-carbonitrile
• InChI: InChI=1S/C12H12F2N2O2S/c13-10-5-11(14)7-12(6-10)19(17,18)16-3-1-9(8-15)2-4-16/h5-7,9H,1-4H2
• InChI Key: HTKCQDPITJWHOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C#N)S(=O)(=O)C2=CC(=CC(=C2)F)F
• Molecular Formula: C12H12F2N2O2S
• Molecular Weight: 286.30 g/mol

Description

1-(3,5-Difluorophenyl)sulfonylpiperidine-4-carbonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. In

Scientific Research Applications

Environmental Persistence and Human Exposure

PFASs, including PFOS and PFOA, have been detected in human and environmental samples worldwide, indicating widespread exposure. These compounds are persistent, bioaccumulative, and have been found in blood samples of the general population, as well as in wildlife. Research indicates that PFASs can cross the placental barrier, suggesting potential in utero exposure risks (Calafat et al., 2007), (Vested et al., 2013).

Health Implications of PFAS Exposure

Studies have explored the potential health implications of exposure to PFASs, including effects on cholesterol levels, body weight, insulin resistance, and reproductive health. For example, associations have been found between PFAS exposure and increased cholesterol levels, as well as potential impacts on semen quality and reproductive hormone levels in adult men exposed in utero (Nelson et al., 2009), (Vested et al., 2013).